Cas no 2228222-79-3 (1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228222-79-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5777987
• PubChem ID: 165843907
• Update Time: 2025-06-08

1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid
• 2228222-79-3
• EN300-1743753

• Inchi： 1S/C11H16N2O2/c1-2-13-8-5-9(12-13)11(10(14)15)6-3-4-7-11/h5,8H,2-4,6-7H2,1H3,(H,14,15)
• InChI Key： OZAGBDXFHAIFAS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN(CC)N=2)CCCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2228222-79-3)

1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid, identified by the CAS number 2228222-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopentane core conjugated with a pyrazole moiety, which is further substituted with an ethyl group. The unique structural arrangement of this molecule imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential in treating various diseases, including inflammation, infectious diseases, and cancer. The presence of the ethyl group in the 1-position of the pyrazole ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability. Additionally, the cyclopentane ring provides steric stability and modulates electronic properties, contributing to the compound's overall pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid structure has emerged as a promising candidate due to its ability to interact with biological targets in a highly specific manner. Studies have demonstrated its potential in modulating enzyme activity, particularly in pathways related to metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of this compound is its versatility as a pharmacophore. The combination of the cyclopentane and pyrazole rings creates a rigid framework that can be further modified to optimize binding affinity and selectivity. Researchers have leveraged this flexibility to design derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the carboxylic acid position have been explored to improve solubility and metabolic stability, making it more suitable for clinical applications.

The synthesis of 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enable the introduction of functional groups at strategic positions within the molecule.

Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular docking studies have been conducted to predict binding interactions between 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid and biological targets such as kinases and proteases. These simulations have provided insights into key binding pockets and residue interactions, guiding medicinal chemists in designing next-generation analogs with improved pharmacological properties.

The pharmacological profile of 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid has been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits potent inhibitory activity against certain enzymes implicated in inflammatory responses. The compound's ability to modulate these pathways makes it a promising candidate for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurological targets has sparked interest in its potential applications for treating neurodegenerative disorders like Alzheimer's disease.

From a medicinal chemistry perspective, the structural features of 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid offer several advantages for drug development. The cyclopentane ring provides steric hindrance that can prevent off-target interactions, while the pyrazole moiety contributes to hydrogen bonding capabilities essential for receptor binding. Furthermore, the ethyl substituent enhances lipophilicity without compromising solubility, striking a critical balance for oral bioavailability.

The future direction of research on this compound includes exploring its role in combination therapies. By pairing 1-(1-ethyl-1H-pyrazol-3-yl)cyclopentane-1-carboxylic acid with other bioactive molecules, researchers aim to develop synergistic approaches that enhance therapeutic outcomes while minimizing adverse effects. Preclinical studies are underway to assess its efficacy in animal models of human diseases, providing crucial data before human clinical trials can be initiated.

In conclusion, 2228222) -79 -3) represents a structurally intriguing and biologically active compound with significant potential in drug discovery. Its unique combination of cyclopentane and pyrazole moieties offers versatile opportunities for medicinal chemists to develop novel therapeutics targeting various disease mechanisms. As research progresses, -79 -3) continues to be a focal point for innovation in pharmaceutical chemistry.